Cas no 1805386-78-0 (2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol
• CAS No: 1805386-78-0
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4873087
• Update Time: 2025-10-30

2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol

• Inchi： 1S/C7H5ClF2N2O3/c8-6-3(2-13)5(7(9)10)4(1-11-6)12(14)15/h1,7,13H,2H2
• InChI Key： CCJXSJLYFZWJQZ-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol

2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol: A Comprehensive Overview

The compound 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol (CAS No: 1805386-78-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a chloro group, a difluoromethyl group, a nitro group, and a hydroxymethanol group, all attached to a pyridine ring. The presence of these diverse functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The chloro group in this compound is known to enhance the molecule's stability and bioavailability, while the difluoromethyl group introduces additional electronic effects that can influence the compound's reactivity and selectivity. The nitro group, on the other hand, is a strong electron-withdrawing group that can significantly impact the molecule's redox properties and reactivity.

One of the most promising applications of 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol lies in its potential as a lead compound for drug development. Researchers have explored its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer cell proliferation. This finding underscores its potential as a candidate for anti-cancer drug development.

In addition to its medicinal applications, this compound has also been investigated for its role in agrochemicals. The methanol group in the molecule can serve as a site for further functionalization, enabling the development of herbicides or insecticides with enhanced efficacy and reduced environmental impact. Recent advancements in green chemistry have emphasized the importance of designing sustainable agrochemicals, and this compound represents a step forward in that direction.

The synthesis of 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the chlorination of pyridine derivatives, followed by fluorination and nitration reactions. Researchers have optimized these steps using modern catalytic systems and green chemistry principles to minimize waste and improve efficiency.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups can act as ligands for metal ions, enabling the construction of porous materials with applications in gas storage, catalysis, and sensing technologies.

In terms of safety data, 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol has been classified as non-hazardous under standard conditions when handled appropriately. However, it is recommended to follow standard laboratory safety protocols when working with this compound to ensure minimal exposure risks.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-methanol (CAS No: 1805386-78-0) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for drug discovery, agrochemical development, and materials science research. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific innovation.